Cas no 157864-32-9 (N-Benzyl-2-chloroquinazolin-4-amine)

N-Benzyl-2-chloroquinazolin-4-amine structure
157864-32-9 structure
Product Name:N-Benzyl-2-chloroquinazolin-4-amine
CAS No:157864-32-9
MF:C15H12ClN3
MW:269.728881835938
MDL:MFCD03691634
CID:2858492
PubChem ID:1604254
Update Time:2025-09-18

N-Benzyl-2-chloroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-Benzyl-2-chloroquinazolin-4-amine
    • BRD-K11758216-001-01-3
    • DB-109929
    • BDBM50033285
    • Benzyl-(2-chloro-quinazolin-4-yl)-amine
    • 4-phenylmethylamino-2-chloroquinazoline
    • CS-0208413
    • CHEBI:93954
    • Q27165710
    • HGA86432
    • CHEMBL118193
    • MFCD03691634
    • EN300-266800
    • G37441
    • SR-01000364514
    • SR-01000364514-1
    • 2-chloro-N-(phenylmethyl)-4-quinazolinamine
    • JXCBIDUKEIBVKZ-UHFFFAOYSA-N
    • SCHEMBL3113122
    • STK157987
    • AKOS000423230
    • LS-11190
    • 157864-32-9
    • ALBB-031059
    • MDL: MFCD03691634
    • Inchi: 1S/C15H12ClN3/c16-15-18-13-9-5-4-8-12(13)14(19-15)17-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,17,18,19)
    • InChI Key: JXCBIDUKEIBVKZ-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C=CC=CC=2C(=N1)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 269.0719751Da
  • Monoisotopic Mass: 269.0719751Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 37.8Ų

N-Benzyl-2-chloroquinazolin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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